N-(2,5-dimethoxyphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-3-(methanesulfonamido)-4-methylbenzamide
• InChI: InChI=1S/C17H20N2O5S/c1-11-5-6-12(9-14(11)19-25(4,21)22)17(20)18-15-10-13(23-2)7-8-16(15)24-3/h5-10,19H,1-4H3,(H,18,20)
• InChI Key: YBBQURPEHVOILN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=C(C=CC(=C2)OC)OC)NS(=O)(=O)C
• Molecular Formula: C17H20N2O5S
• Molecular Weight: 364.4 g/mol

Description

N-(2,5-dimethoxyphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide, also known as U-69593, is a highly selective kappa-opioid receptor agonist. It was first synthesized in the 1980s and has been extensively studied for its potential medicinal properties.

Mechanism of Action

N-(2,5-dimethoxyphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide acts as a highly selective kappa-opioid receptor agonist. Kappa-opioid receptors are found throughout the central and peripheral nervous systems and are involved in pain management, mood regulation, and addiction. When N-(2,5-dimethoxyphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide binds to the kappa-opioid receptor, it activates a signaling pathway that leads to the release of dynorphins, which are endogenous opioids that produce analgesia and dysphoria.
Biochemical and Physiological Effects:
N-(2,5-dimethoxyphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide has been shown to produce analgesia in both acute and chronic pain models. It has also been shown to produce anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Additionally, N-(2,5-dimethoxyphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,5-dimethoxyphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide in lab experiments is its high selectivity for the kappa-opioid receptor. This allows researchers to study the specific effects of kappa-opioid receptor activation without the confounding effects of other opioid receptors. However, one limitation of using N-(2,5-dimethoxyphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several potential future directions for research on N-(2,5-dimethoxyphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide. One area of interest is its potential as a treatment for addiction. Kappa-opioid receptor activation has been shown to reduce drug-seeking behavior in animal models of addiction, and N-(2,5-dimethoxyphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide has been shown to produce dysphoria, which may discourage drug use. Another area of interest is its potential as a treatment for depression. Kappa-opioid receptor activation has been shown to produce dysphoria in humans, which may be a potential target for antidepressant therapy. Finally, there is interest in developing more selective kappa-opioid receptor agonists that produce analgesia without dysphoria, which could be a potential treatment for chronic pain.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide has been extensively studied for its potential medicinal properties. It has been shown to have analgesic properties, making it a potential candidate for pain management. It has also been shown to have anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as arthritis. Additionally, N-(2,5-dimethoxyphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide has been shown to have neuroprotective properties, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.